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Compound of Interest

Compound Name: Tributyl phosphite

Cat. No.: B1683024

An In-depth Technical Guide to Tributyl Phosphite: Chemical Properties and Hazards
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tributyl phosphite (CAS No. 102-
85-2), focusing on its core chemical properties and associated hazards. The information is
structured to be a practical resource for professionals in research and development, providing
guantitative data, experimental methodologies, and visual representations of key processes
and relationships.

Chemical and Physical Properties

Tributyl phosphite is a clear, colorless liquid with a mild odor.[1][2] It is an organophosphorus
compound widely used as a stabilizer and antioxidant in polymers, a reagent in organic
synthesis, and as a ligand in coordination chemistry.[3][4] It is soluble in most organic solvents
but has limited solubility and is not miscible in water.[3][5][6] The compound is noted to be
sensitive to moisture and air.[5][7][8]

Table 1: Physical and Chemical Properties of Tributyl Phosphite
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Property Value References
Molecular Formula C12H2703P [1103114]
Molecular Weight 250.31 g/mol [1]
Appearance Clear, colorless liquid [31[41[5]
Density 0.925 g/mL at 25 °C [51[6]
Melting Point -70°Cto-80 °C [3][4][6]

N ) 265-267 °C (at atmospheric
Boiling Point [31[4]

pressure)125 °C (at 7 mmHgQ)
_ 98 °C to 121 °C (208.4 °F to

Flash Point [7]

249.8 °F)

Refractive Index

n20/D 1.431

[6]

Water Solubility

Not miscible or difficult to mix

[5]16]

Vapor Pressure

3.2Paat 20 °C

[6]

Hazards and Toxicological Data

Tributyl phosphite is a hazardous compound that requires careful handling. It is corrosive and

can cause burns to the skin and eyes, with the potential for serious eye damage.[3][7] It is

harmful if it comes into contact with the skin or is inhaled, causing irritation to the respiratory

tract.[7][8]

Table 2: Toxicological and Hazard Data for Tributyl Phosphite

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tributyl-phosphite
https://www.guidechem.com/encyclopedia/tributyl-phosphite-dic1752.html
https://www.chemimpex.com/products/41124
https://pubchem.ncbi.nlm.nih.gov/compound/Tributyl-phosphite
https://www.guidechem.com/encyclopedia/tributyl-phosphite-dic1752.html
https://www.chemimpex.com/products/41124
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8229467.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8229467.htm
https://www.chembk.com/en/chem/Tributyl%20phosphite
https://www.guidechem.com/encyclopedia/tributyl-phosphite-dic1752.html
https://www.chemimpex.com/products/41124
https://www.chembk.com/en/chem/Tributyl%20phosphite
https://www.guidechem.com/encyclopedia/tributyl-phosphite-dic1752.html
https://www.chemimpex.com/products/41124
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKhhlq.PDF
https://www.chembk.com/en/chem/Tributyl%20phosphite
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8229467.htm
https://www.chembk.com/en/chem/Tributyl%20phosphite
https://www.chembk.com/en/chem/Tributyl%20phosphite
https://www.benchchem.com/product/b1683024?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/tributyl-phosphite-dic1752.html
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKhhlq.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKhhlq.PDF
https://pim-resources.coleparmer.com/sds/75354.pdf
https://www.benchchem.com/product/b1683024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Type Data References
Acute Oral Toxicity LD50 (rat): 3000 mg/kg [718]

Acute Dermal Toxicity LD50 (rabbit): 2000 mg/kg [718]

Acute Inhalation Toxicity LC (rat): > 220 ppm/6hr [2]

Skin Corrosion/Irritation E;l:]SSeS skin irrtation and [1](7][°]

Causes serious eye irritation;
Eye Damage/Irritation can lead to corneal damage or  [7][9]

blindness.

Inhalation of vapor or mist may
Respiratory Irritation cause severe respiratory tract [718]
irritation.

N Combustible at high
Flammability femperatures [7]

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH317: May cause an [10][11]
allergic skin reactionH319:

Causes serious eye irritation

) Potential for chronic aquatic
Environmental Hazard o [1]
toxicity.

Experimental Protocols
Synthesis of Tributyl Phosphite

Tributyl phosphite is typically synthesized via the reaction of a phosphorus trihalide with
butanol. The following protocol is a generalized method based on the established synthesis of
trialkyl phosphites, which uses a tertiary amine to neutralize the hydrogen halide byproduct.[12]
[13]

Objective: To synthesize tributyl phosphite from phosphorus trichloride and n-butanol.
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Materials:

n-Butanol (anhydrous)

Phosphorus trichloride (PCls, freshly distilled)

Tertiary amine (e.g., N,N-diethylaniline or triethylamine)
Anhydrous petroleum ether (or other suitable inert solvent)
3L three-necked flask

Sealed mechanical stirrer

Reflux condenser

Dropping funnel

Heating mantle

Filtration apparatus

Distillation apparatus (Vigreux column)

Methodology:

Preparation: In a 3L three-necked flask, prepare a solution of 3 moles of anhydrous n-
butanol and 3 moles of N,N-diethylaniline in 1 L of dry petroleum ether.

Reaction Setup: Equip the flask with a sealed stirrer, a reflux condenser, and a dropping
funnel. Cool the flask in a cold-water bath.

Addition of PCls: Prepare a solution of 1 mole of phosphorus trichloride in 400 mL of dry
petroleum ether and place it in the dropping funnel.

Reaction: With vigorous stirring, add the phosphorus trichloride solution to the butanol-amine
mixture at a rate that maintains a gentle boil. This addition typically takes about 30 minutes.
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o Reflux: After the addition is complete, heat the mixture under gentle reflux for 1 hour,
continuing to stir.

« Isolation: Cool the reaction mixture and filter it to remove the precipitated diethylaniline
hydrochloride salt. Wash the salt cake with several portions of dry petroleum ether.

 Purification: Combine the filtrate and washings. Concentrate the solution by distilling off the
petroleum ether. Transfer the residue to a smaller flask and perform a fractional distillation
under vacuum. Collect the fraction boiling at the appropriate temperature for tributyl
phosphite (e.g., 125 °C at 7 mmHg).[4]

Caption: Workflow for the synthesis and purification of tributyl phosphite.

Purification Protocol

If the synthesized tributyl phosphite contains impurities, or for purification of a commercial
grade, fractional distillation under reduced pressure is the standard method.[3][5]

Objective: To purify tributyl phosphite by removing volatile impurities and decomposition
products.

Methodology:

Apparatus: Assemble a fractional distillation apparatus with an efficient column (e.g., Vigreux
or packed column).

e Procedure: Place the crude tributyl phosphite in the distillation flask.
« Distillation: Apply a vacuum and gently heat the flask. Discard any initial low-boiling forerun.

o Collection: Collect the main fraction at a constant boiling point and pressure (e.g., 125°C /7
mmHg).[4]

o Storage: Store the purified product under an inert atmosphere (e.g., Nitrogen) and away from
moisture, as it is air and moisture sensitive.[5]

Key Chemical Reactions and Mechanisms
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Hydrolysis

Tributyl phosphite is stable but undergoes slow hydrolysis in the presence of water. This
reaction is significant as it can affect the purity and properties of the material over time,
especially if not stored under anhydrous conditions. The hydrolysis proceeds stepwise,
cleaving the butoxy groups.

+ H20 + H20 + H20
Tributyl Phosphite | - BuOH . [ Dibutyl Phosphite | - BuOH .| Monobutyl Phosphite | - BuOH . | Phosphorous Acid
P(OBu)3 “| HP(O)(OBu)2 - H2P(O)(OBu) - HsPOs

Click to download full resolution via product page
Caption: Stepwise hydrolysis pathway of tributyl phosphite.

Action as a Polymer Stabilizer

In polymer manufacturing, tributyl phosphite functions as an antioxidant and stabilizer. It
protects the polymer by scavenging free radicals (Re) that are formed during processing or
environmental exposure, which would otherwise lead to polymer degradation.
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Caption: Logical diagram of tributyl phosphite acting as a polymer stabilizer.

Safe Handling and Storage

Given its hazardous nature, strict safety protocols are mandatory when handling tributyl
phosphite.

Personal Protective Equipment (PPE):

+ Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[7]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1683024?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683024?utm_src=pdf-body
https://www.benchchem.com/product/b1683024?utm_src=pdf-body
https://www.benchchem.com/product/b1683024?utm_src=pdf-body
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKhhlq.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Protection: Wear suitable protective clothing and chemical-impermeable gloves.[7][9]

o Respiratory Protection: Use in a well-ventilated area. If exposure limits may be exceeded,
use a full-face respirator with an appropriate cartridge.[7]

Handling and Storage:

e Avoid contact with skin and eyes and avoid breathing vapor or mist.[3]

e Handle in a well-ventilated place, preferably within a chemical fume hood.[9]

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][9]

» Store under an inert atmosphere (e.g., nitrogen) due to air and moisture sensitivity.[5]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
water.[7][8]
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Caption: General workflow for safely handling tributyl phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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